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For researchers, scientists, and drug development professionals investigating novel

therapeutics and materials, the availability of specialized chemical building blocks is

paramount. This technical guide addresses the commercial landscape and synthetic

accessibility of 4-Hydroxymethylbenzocyclobutene (CAS No. 38239-17-3), a valuable but

commercially scarce benzocyclobutene derivative. Due to its limited off-the-shelf availability,

this guide focuses on the viable path of custom synthesis, providing a curated list of potential

suppliers and a proposed synthetic pathway based on established chemical literature.

Commercial Availability: A Landscape of Custom
Synthesis
Our comprehensive market survey reveals that 4-Hydroxymethylbenzocyclobutene is not

readily available as a stock chemical from major suppliers. While some vendors may list the

compound, it is consistently marked as unavailable for immediate purchase. This scarcity

necessitates a custom synthesis approach for researchers requiring this specific molecule.

Below is a table of reputable companies specializing in custom organic synthesis that could be

contracted to produce 4-Hydroxymethylbenzocyclobutene.
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Custom Synthesis
Supplier

Specialization
Geographic Regions
Served

KareBay Biochem

Custom and contract specialty

chemical production from

milligram to multi-ton scale.

Global

Frontier Specialty Chemicals

Complex organic molecule

synthesis, including

heterocyclic compounds and

building blocks.

Global, with manufacturing in

the USA

Enamine

Wide variety of organic

compounds on a milligram to

kilogram scale.

Global

ResolveMass Laboratories Inc.

Tailored production of organic

compounds for pharmaceutical

and biotechnology industries.

North America

TCI America

Custom synthesis with

capabilities from R&D to

industrial production.

Global

Proposed Synthetic Pathway
A plausible and efficient synthetic route to 4-Hydroxymethylbenzocyclobutene involves a

two-step process starting from commercially available benzocyclobutene:

Formylation of Benzocyclobutene: Introduction of a formyl group at the 4-position of the

benzocyclobutene ring.

Reduction of the Aldehyde: Reduction of the resulting 4-Formylbenzocyclobutene to the

target alcohol, 4-Hydroxymethylbenzocyclobutene.

This pathway is supported by analogous reactions reported in the chemical literature for related

benzocyclobutene derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1342611?utm_src=pdf-body
https://www.benchchem.com/product/b1342611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Formylation

Step 2: Reduction

Benzocyclobutene

4-Formylbenzocyclobutene

Formylating Agent
(e.g., Vilsmeier-Haack or Grignard reaction with DMF)

4-Hydroxymethylbenzocyclobutene

Reducing Agent
(e.g., NaBH4)
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4-Bromobenzocyclobutene

Grignard Reagent

Mg, THF

Dimethylformamide (DMF)

4-Formylbenzocyclobutene

1. Reaction
2. Acidic Workup

4-Formylbenzocyclobutene

4-Hydroxymethylbenzocyclobutene

Sodium Borohydride (NaBH4)
Methanol (MeOH)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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